Cas no 292615-75-9 (1,2-Dithiolane-3-pentanamide,N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]-)

• Product Name: 1,2-Dithiolane-3-pentanamide,N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]-
• CAS No: 292615-75-9
• MF: C₂₀H₂₆N₂O₄S₃
• MW: 454.626441478729
• CID: 852671
• PubChem ID: 9955612
• Update Time: 2025-04-19

1,2-Dithiolane-3-pentanamide,N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-pentanamide, N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]-
• CAY10506
• CID 9955612
• J-017456
• HY-118988
• DTXCID70384127
• SCHEMBL22607920
• N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]-1,2-dithiolane-3-pentanamide
• N-(2-(4-((2,4-Dioxothiazolidin-5-yl)methyl)phenoxy)ethyl)-5-(1,2-dithiolan-3-yl)pentanamide
• 292615-75-9
• CS-0078283
• N-(2-{4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy}ethyl)-5-(1,2-dithiolan-3-yl)pentanamide
• DTXSID60433299
• AKOS040756057
• N-[2-[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]ethyl]-5-(dithiolan-3-yl)pentanamide
• 1,2-Dithiolane-3-pentanamide, N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]-
• 1,2-Dithiolane-3-pentanamide,N-[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]-

• Inchi： 1S/C20H26N2O4S3/c23-18(4-2-1-3-16-9-12-27-29-16)21-10-11-26-15-7-5-14(6-8-15)13-17-19(24)22-20(25)28-17/h5-8,16-17H,1-4,9-13H2,(H,21,23)(H,22,24,25)
• InChI Key： VDWFJOXRKJFJMP-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCOC1C=CC(=CC=1)CC1C(NC(=O)S1)=O)=O

Computed Properties

• Exact Mass: 454.10547084g/mol
• Monoisotopic Mass: 454.10547084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 160Ų